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Compound of Interest

Compound Name: Oxine-copper

Cat. No.: B1143693

Abstract

This application note details a robust and sensitive method for the quantitative determination of
Oxine-copper in soil samples using High-Performance Liquid Chromatography with a
Photodiode Array (HPLC-PDA) detector. The described protocol includes procedures for
sample preparation, extraction, and chromatographic analysis. The method has been validated,
demonstrating excellent linearity, recovery, and precision, making it suitable for routine
environmental monitoring and residue analysis in agricultural soils.

Introduction

Oxine-copper, a broad-spectrum fungicide and bactericide, is widely used in agriculture to
control various plant diseases. Its persistence and accumulation in soil can pose potential
environmental risks. Therefore, a reliable and validated analytical method is crucial for
monitoring its residue levels in soil. This document provides a detailed protocol for the
extraction and quantification of Oxine-copper in soil by HPLC-PDA.

Experimental Protocols
Reagents and Materials

o Acetonitrile (ACN): HPLC grade

e Sodium Hydroxide (NaOH): Analytical grade
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e Magnesium Sulfate (MgSOa): Anhydrous, analytical grade

e Primary Secondary Amine (PSA): for dispersive solid-phase extraction (d-SPE)
o Oxine-copper analytical standard: Purity = 98%

» Deionized water

e Phosphate buffer

0.25 pm membrane filters

Instrumentation

o HPLC System: Waters e2695 series liquid chromatography system or equivalent, equipped
with a PDA detector.

e Analytical Column: EclipseXDB-C18, 4.6 mm x 260 mm x 5 um (Agilent) or equivalent.
e Centrifuge
e Vortex mixer

e Shaker

Standard Solution Preparation

e Stock Standard Solution (40 mg/L): Accurately weigh and dissolve an appropriate amount of
Oxine-copper standard in acetonitrile. Store at -20°C.

o Working Standard Solutions: Prepare a series of working standard solutions by diluting the
stock solution with acetonitrile to achieve the desired concentrations for the calibration curve.
Store at -20°C.

Sample Preparation and Extraction

e Weigh 10 g of the soil sample into a 100 mL centrifuge tube.

e Add 40 mL of acetonitrile and 4 mL of 2 mol/L sodium hydroxide solution to the tube.
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o Shake the mixture vigorously for 30 minutes on a shaker.

o Centrifuge the extract for 5 minutes at 4500 rpm.

o Transfer a 1.5 mL aliquot of the supernatant into a 2.0 mL micro-centrifuge vial.
e Add 25 mg of PSA and 150 mg of anhydrous MgSOa to the vial for cleanup.

» Vortex the sample for 2 minutes and then centrifuge for 5 minutes at 4500 rpm.

« Filter the upper extract through a 0.25 pm membrane filter into an autosampler vial for HPLC
analysis.

HPLC-PDA Conditions

Parameter Setting

Column EclipseXDB-C18, 4.6 mm x 260 mm x 5 pum

Mobile Phase Acetonitrile : Aqueous Phosphate Buffer (40:60,
viv)

Flow Rate 0.4 mL/min

Injection Volume 20 pL

Column Temperature Ambient

Detection Wavelength 250 nm

Data Presentation
Method Validation Data

The performance of this method was validated for its linearity, recovery, and precision.

Table 1: Recovery and Precision of Oxine-copper in Soil
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Relative Standard

Fortification Level (mg/kg) Mean Recovery (%) L.
Deviation (RSD) (%)

0.10 80.1-103.5 1.52-12.07
0.50 80.1-103.5 1.52 - 12.07
2.00 80.1-103.5 1.52-12.07

Table 2: Linearity and Limit of Quantification

Parameter Value
Linearity (R?) 0.9996
Limit of Quantification (LOQ) 0.01 mg/kg

Another study reported a limit of quantification of 0.1 mg/kg for Oxine-copper in soil.[1][2]

Experimental Workflow
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Sample Preparation
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Caption: Experimental workflow for Oxine-copper analysis in soil.
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Discussion

The presented HPLC-PDA method provides a reliable and sensitive approach for the
determination of Oxine-copper residues in soil. The sample preparation procedure, involving
extraction with acetonitrile and sodium hydroxide followed by a d-SPE cleanup with PSA and
MgSOQsa, is effective in removing interfering matrix components. The chromatographic conditions
are optimized for the separation and detection of Oxine-copper.

The method validation data demonstrates good recovery rates and precision across different
fortification levels, indicating the accuracy and reproducibility of the method. The low limit of
guantification allows for the detection of trace levels of Oxine-copper in soil samples, making it
suitable for environmental risk assessment and regulatory compliance monitoring.

Conclusion

This application note provides a comprehensive and validated HPLC-PDA method for the
determination of Oxine-copper in soil. The detailed protocol and performance data will be
valuable for researchers, scientists, and professionals involved in pesticide residue analysis
and environmental monitoring.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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